Cas no 213178-16-6 (2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI))

• Product Name: 2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI)
• CAS No: 213178-16-6
• MF: C₆H₅NO₄
• MW: 155.108201742172
• CID: 1018851
• PubChem ID: 642122
• Update Time: 2025-04-20

2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI)
• DB-281537
• 5-methyl-3-nitro-2-furaldehyde
• 5-methyl-3-nitrofuran-2-carbaldehyde
• 213178-16-6
• InChI=1/C6H5NO4/c1-4-2-5(7(9)10)6(3-8)11-4/h2-3H,1H
• 2-furancarboxaldehyde, 5-methyl-3-nitro-

• Inchi： 1S/C6H5NO4/c1-4-2-5(7(9)10)6(3-8)11-4/h2-3H,1H3
• InChI Key： BQWXUQOVTVWAKB-UHFFFAOYSA-N
• SMILES： O1C(C=O)=C(C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.02185764g/mol
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76Ų